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Compound of Interest

Compound Name: 0oT71-82

Cat. No.: B609787

OT-82 is a potent and selective orally active inhibitor of nicotinamide phosphoribosyltransferase
(NAMPT), which shows significant antineoplastic activity, particularly against hematological
malignancies.[1][2][3][4] As a potent research compound, proper handling, and disposal are
crucial to ensure personnel safety and experimental integrity. This document provides the
essential procedural guidance for researchers, scientists, and drug development professionals.

Quantitative Data Summary

For ease of reference, the key quantitative and physical data for OT-82 are summarized in the
table below.
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Property Value

CAS Number 1800487-55-1[1][5]
Molecular Formula C26H21FN4O[5]
Molecular Weight 424.5 g/mol [5]
Appearance Solid powder[4]

Soluble in DMSO and Methanol.[4][5]
Solubility Specifically, up to 85 mg/mL (200.24 mM) in
fresh DMSO.[1]

Short term (days to weeks): 0 - 4°C, dry and
Storage
dark. Long term (months to years): -20°C.[4]

| otenc 50

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for OT-82 does not classify the substance as hazardous
under the Globally Harmonized System (GHS) and assigns it a health hazard rating of O, it is a
potent bioactive molecule. Therefore, adherence to standard precautionary measures for
handling potent chemical compounds is essential. The following PPE is recommended:

e Gloves: Two pairs of chemotherapy-rated, powder-free nitrile gloves should be worn.[6]
Since no specific glove material recommendation is available, ensure gloves are
impermeable and resistant to the solvent being used (e.g., DMSO, methanol).

o Eye Protection: Safety glasses with side shields are required at a minimum. For procedures
with a risk of splashing (e.g., preparing stock solutions), a face shield used in combination
with safety glasses or goggles is recommended for enhanced protection.[7][8]

o Lab Coat: A disposable, fluid-resistant gown or a dedicated lab coat should be worn to
protect from potential contamination.[6]

o Respiratory Protection: Not generally required for handling small quantities in solution.
However, when handling the solid powder, especially outside of a containment device, a
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NIOSH-approved respirator (e.g., N95) is recommended to prevent inhalation.[6] All weighing
and initial dilutions of the powder should ideally be performed in a chemical fume hood or a
biological safety cabinet.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol outlines the steps for safely preparing a stock solution of OT-82.
Materials:

e OT-82 solid powder

e Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

e Chemical fume hood

e Appropriate PPE (see above)

« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes

Procedure:

o Preparation: Don all required PPE. Perform all operations involving the solid compound
within a chemical fume hood to minimize inhalation risk.

» Weighing: Tare a sterile, pre-labeled microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the desired amount of OT-82 powder into the tube. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 4.245 mg of OT-82 (Molecular Weight = 424.5
g/mol ).

¢ Solubilization: Using a calibrated micropipette, add the calculated volume of fresh DMSO to
the tube containing the OT-82 powder. For the 4.245 mg of OT-82, add 1 mL of DMSO.
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e Mixing: Cap the tube securely and vortex gently until the solid is completely dissolved.
Visually inspect the solution to ensure there are no particulates.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for long-term stability.[4]

» Waste Disposal: Dispose of all contaminated materials (e.g., pipette tips, empty vials, gloves)
in a designated hazardous chemical waste container according to your institution's

guidelines.

Visualized Workflows and Pathways

The following diagrams illustrate key logical relationships and workflows for handling OT-82.
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Caption: Workflow for the safe handling and disposal of OT-82.

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/product/b609787?utm_src=pdf-body-img
https://www.benchchem.com/product/b609787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Nicotinamide
(NAM)

NAMPT Enzyme

Nicotinamide Mononucleotide
(NMN)

f NA}( Dependent Phs%sses A

Cellular Metabolism DNA Repair (e.g., PARPS)

Cell Proliferation & Survival

Click to download full resolution via product page

Caption: Simplified NAMPT signaling pathway inhibited by OT-82.

Disposal Plan

All waste materials contaminated with OT-82, including unused stock solutions, contaminated
labware (pipette tips, tubes), and used PPE, must be disposed of as hazardous chemical
waste. Do not dispose of OT-82 down the drain or in regular trash. Collect all waste in a clearly
labeled, sealed container and follow your institution's specific procedures for hazardous waste
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pickup and disposal. In case of a spill, contain the spill with absorbent material, decontaminate
the area, and dispose of all cleanup materials as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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